3-Fluoro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 3-fluoro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10F2O4/c1-21-15(20)9-3-5-12(16)11(6-9)10-4-2-8(14(18)19)7-13(10)17/h2-7H,1H3,(H,18,19)
• InChI Key: LGPDNAYENIUHLN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C15H10F2O4
• DSSTOX Substance ID: DTXSID70691464
• Molecular Weight: 292.23 g/mol
• CAS RN: 1261898-51-4

Description

3-Fluoro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid is an organic compound with the chemical formula C11H7FO4. It is a white powder that is soluble in water and has a melting point of about 106°C. This compound has been widely used in scientific research as a reagent for various organic synthesis processes. It has also been used as an intermediate in the production of pharmaceuticals.

Scientific Research Applications

3-Fluoro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid has a wide range of applications in scientific research. It can be used as a reagent in organic synthesis processes, such as the synthesis of pharmaceuticals, dyes, and other organic compounds. It can also be used as an intermediate in the production of various drugs and other compounds. Additionally, it can be used as a starting material for the synthesis of other compounds, such as 3-fluoro-4-methoxybenzoic acid and 3-fluoro-4-hydroxybenzoic acid.

Mechanism of Action

3-Fluoro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid is a reagent that is used in organic synthesis processes. It acts as an electrophile in substitution reactions and can be used to introduce a fluorine atom into an organic molecule. Additionally, it can be used to introduce a methoxy group into an organic molecule.
Biochemical and Physiological Effects
3-Fluoro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid is not known to have any direct biochemical or physiological effects. However, it may have indirect effects on the body due to its use as a reagent in the synthesis of pharmaceuticals and other compounds.

Advantages and Limitations for Lab Experiments

3-Fluoro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid has several advantages and limitations when used in laboratory experiments. One of the main advantages is its high solubility in water, which makes it easy to use in aqueous solutions. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. The main limitation is its low melting point, which makes it difficult to handle and store at higher temperatures.

Future Directions

In the future, 3-Fluoro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid may be used in the synthesis of more complex organic compounds. Additionally, it may be used in the synthesis of novel pharmaceuticals and other compounds. Furthermore, it may be used in the development of new methods for organic synthesis, such as the use of catalysts. Finally, it may be used in the development of new analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy.

Synthesis Methods

3-Fluoro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid can be synthesized through a two-step process. The first step involves the reaction of 4-fluorobenzaldehyde and 2-fluoro-5-methoxycarbonylphenyl bromide in the presence of a base, such as potassium carbonate. This reaction yields the desired product after purification. The second step involves the reaction of the product with hydrofluoric acid to form the final compound.